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Compound of Interest

Compound Name: Acepromazine

Cat. No.: B1664959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and dosage guidelines for the use of

acepromazine as a sedative agent in laboratory rodents, primarily mice and rats. The

information is intended to ensure safe, effective, and reproducible sedation for various research

applications.

Overview and Mechanism of Action
Acepromazine is a phenothiazine derivative commonly used in veterinary medicine for its

tranquilizing and sedative effects.[1][2] It acts on the central nervous system by blocking

dopamine receptors, leading to sedation, muscle relaxation, and a reduction in spontaneous

activity.[1][3][4] Additionally, it has anti-adrenergic, antihistaminic, and anticholinergic

properties. In laboratory settings, it is frequently used in combination with other agents, such as

ketamine and xylazine, to produce a synergistic anesthetic effect.

Dosage Guidelines
The appropriate dosage of acepromazine can vary depending on the species, strain, age, and

sex of the rodent. It is crucial to start with the lower end of the dose range and adjust as

necessary. The following tables summarize recommended dosages for mice and rats.

Table 1: Acepromazine Dosage for Mice
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Use
Acepromazine
Dosage
(mg/kg)

Combination
Agents
(mg/kg)

Route of
Administration

Notes

Sedation Alone 2-5 N/A IP

May provide

sedation but

minimal

analgesia.

With Ketamine 5
Ketamine (50-

100)
IP

Recommended

for minor survival

procedures.

With Ketamine &

Xylazine
1-5

Ketamine (50-

100), Xylazine

(4-10)

IP

Provides a good

surgical plane of

anesthesia.

With Ketamine &

Xylazine
2-3

Ketamine (65-

100), Xylazine

(5-10)

IP
Surgical

anesthesia.

With Fentanyl 2-5
Fentanyl (0.05-

0.4)
IP ---

Table 2: Acepromazine Dosage for Rats
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Use
Acepromazine
Dosage
(mg/kg)

Combination
Agents
(mg/kg)

Route of
Administration

Notes

Sedation Alone 1.5-5 N/A IP

May provide

sedation but

minimal

analgesia.

With Ketamine 1-2.5 Ketamine (75-80) IP

Best for

prolonged

restraint and

minor surgical

procedures.

With Ketamine &

Xylazine
0.5-3

Ketamine,

Xylazine
IP

Extends

anesthesia time.

With Ketamine &

Xylazine
0.75-4

Ketamine (40-

80), Xylazine (5-

10)

IP

Provides a good

surgical plane of

anesthesia for

most procedures

at the upper end

of the dose

range.

Anesthetic

Cocktail
1

Ketamine (50),

Xylazine (5)
IP, IM, SC

Recommended

anesthetic dose.

Experimental Protocols
Preparation of Anesthetic Cocktails
Ketamine/Xylazine/Acepromazine Cocktail for Mice:

Example Preparation:

Combine 1.0 ml of Ketamine (100 mg/ml), 1.0 ml of Xylazine (20 mg/ml), and 0.3 ml of

Acepromazine (10 mg/ml).
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Add 7.7 ml of sterile water or saline for injection to the mixture.

The final concentration will be approximately 10 mg/ml Ketamine, 2 mg/ml Xylazine, and

0.3 mg/ml Acepromazine.

Store the prepared cocktail according to laboratory guidelines.

Ketamine/Xylazine/Acepromazine Cocktail for Rats:

Example Preparation:

Combine 5.0 ml of Ketamine (100 mg/ml), 2.5 ml of Xylazine (20 mg/ml), and 1.0 ml of

Acepromazine (10 mg/ml).

Add 1.5 ml of sterile isotonic saline or sterile water for injection.

The final concentration of the mixture is: ketamine 50 mg/mL, xylazine 5 mg/mL, and

acepromazine 1 mg/mL.

The mixed cocktail should be protected from light and stored at room temperature.

Administration and Monitoring
Animal Preparation:

Ensure animals have had an acclimation period of at least 3 days prior to the procedure.

Record the animal's weight to accurately calculate the dosage.

Pre-anesthetic fasting is generally not necessary for rodents.

Apply a sterile ophthalmic ointment to the eyes to prevent corneal drying.

Administration:

Administer the calculated dose via the chosen route, typically intraperitoneal (IP) injection.

Monitoring Anesthetic Depth:
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Continuously monitor the animal's respiratory rate. For mice, a normal anesthetized rate is

55-100 breaths/min. A drop of 50% can be normal.

Check the pedal withdrawal reflex (toe pinch) to assess the depth of anesthesia. The

absence of a response indicates a surgical plane of anesthesia.

Monitor mucous membrane color (should be pink) and capillary refill time (should be less

than 2 seconds).

Maintain the animal's body temperature using a heating pad or other external heat source,

as rodents are prone to hypothermia under anesthesia. Normal temperature under

anesthesia is between 36.0°C and 38.0°C.

Post-procedural Care and Recovery:

Continue to monitor the animal until it is fully recovered.

Provide supplemental heat during the recovery period.

Ensure the animal has easy access to food and water once it has recovered sufficiently.

Recovery from acepromazine sedation can be prolonged.

Visualizations
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Caption: Acepromazine's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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